N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C23H21NO4/c25-22(24-14-23(26)12-5-10-20-17(23)11-13-27-20)21-15-6-1-3-8-18(15)28-19-9-4-2-7-16(19)21/h1-4,6-9,11,13,21,26H,5,10,12,14H2,(H,24,25)
• InChI Key: YLFIWJAHPJZNQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35)O
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-9H-xanthene-9-carboxamide is a useful research compound. Its molecular formula is C23H21NO4 and its molecular weight is 375.424. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research has explored the synthesis of complex organic compounds and their potential applications in various fields. For example, the synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid, an analogue of the osteoarthritis drug rhein, showcases the methodological advancements in creating compounds with potential therapeutic benefits (Owton et al., 1995). Similarly, the development of N-Methylamino Acid Derivatives from Amino Acid Derivatives using Sodium Hydride/Methyl Iodide presents a technique for synthesizing high-yield oils, which are significant in pharmaceutical research (Coggins & Benoiton, 1971).

Drug Discovery and Development

In the realm of drug discovery, compounds such as 5-Aroylindoles have been identified as selective Histone Deacetylase 6 Inhibitors, showing promise in ameliorating Alzheimer's Disease phenotypes by decreasing tau protein phosphorylation and aggregation (Lee et al., 2018). This highlights the compound's potential in neuroprotective therapies.

Material Science and Engineering

The synthesis and characterization of novel polymeric materials, such as the Ordered Poly(amide−acylhydrazide−amide) from Three Nonsymmetric Monomers, illustrate the application of complex organic molecules in creating new materials with unique properties. These materials can have applications ranging from industrial manufacturing to biomedical engineering (Yu et al., 1999).

Biological and Pharmacological Research

In biological research, the exploration of compounds for their anticancer activities, as seen in the study of N(3),N(11)-bis(2-hydroxyethyl)-14-aryl-14H-dibenzo[a,j]xanthenes-3,11-dicarboxamide derivatives, provides valuable insights into the development of new therapeutic agents (Song et al., 2013). These studies contribute to the broader understanding of how chemical compounds can be leveraged to combat diseases.